Cas no 286836-29-1 (4-Bromo-5-fluorobenzofuran)

4-Bromo-5-fluorobenzofuran is a halogenated benzofuran derivative with applications in pharmaceutical and agrochemical research. Its structure, featuring bromine and fluorine substituents, enhances reactivity and selectivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, making it a valuable intermediate in organic synthesis. The electron-withdrawing properties of the fluorine atom can influence the compound's electronic characteristics, while the bromine serves as a versatile handle for further functionalization. This compound is particularly useful in the development of bioactive molecules, offering precise control over molecular architecture. Its stability and well-defined reactivity profile make it a reliable building block for heterocyclic chemistry and medicinal chemistry applications.

4-Bromo-5-fluorobenzofuran structure

Product Name:4-Bromo-5-fluorobenzofuran

CAS No:286836-29-1

MF:C₈H₄BrFO

MW:215.019165039063

MDL:MFCD23705162

CID:2359925

PubChem ID:22144695

Update Time:2025-05-28

4-Bromo-5-fluorobenzofuran Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-5-fluorobenzofuran
- SCHEMBL5986568
- CS-0132029
- 4-bromo-5-fluoro-1-benzofuran
- AKOS023411102
- SY248687
- F53265
- BPTQDIYJVPPMKF-UHFFFAOYSA-N
- 4-bromo-5-fluoro-benzofuran
- 286836-29-1
- MFCD23705162
- BS-16797
- DB-205901
- BCP32150
- MDL： MFCD23705162
- Inchi： 1S/C8H4BrFO/c9-8-5-3-4-11-7(5)2-1-6(8)10/h1-4H
- InChI Key： BPTQDIYJVPPMKF-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC2=C1C=CO2)F

Computed Properties

Exact Mass: 213.94296g/mol
Monoisotopic Mass: 213.94296g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 13.1Å²

4-Bromo-5-fluorobenzofuran Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C(BD626842)

4-Bromo-5-fluorobenzofuran Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY248687-5g	4-Bromo-5-fluorobenzofuran	286836-29-1	≥95%	5g	¥11232.00	2025-04-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZJ309-1g	4-Bromo-5-fluorobenzofuran	286836-29-1	97%	1g	3236CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZJ309-100mg	4-Bromo-5-fluorobenzofuran	286836-29-1	97%	100mg	438CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZJ309-250mg	4-Bromo-5-fluorobenzofuran	286836-29-1	97%	250mg	1023CNY	2021-05-07
Alichem	A019099717-1g	4-Bromo-5-fluorobenzofuran	286836-29-1	97%	1g	$306.00	2023-09-02
Alichem	A019099717-5g	4-Bromo-5-fluorobenzofuran	286836-29-1	97%	5g	$891.00	2023-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B901567-100mg	4-Bromo-5-fluorobenzofuran	286836-29-1	97%	100mg	￥505.80	2022-09-02
Chemenu	CM350221-250mg	4-bromo-5-fluoro-1-benzofuran	286836-29-1	95%+	250mg	$103	2023-02-17
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB02963-5g	4-bromo-5-fluorobenzofuran	286836-29-1	95%	5g	$1550	2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B901567-250mg	4-Bromo-5-fluorobenzofuran	286836-29-1	97%	250mg	￥1,012.50	2022-09-02